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Executive Summary

This guide provides a structural and functional analysis comparing 15-Pentadecanolide (a
commercially dominant macrocyclic lactone musk) with 16-Hydroxyhexadecan-2-one (a
specific linear functionalized lipid analog).[1][2]

While 15-Pentadecanolide (Exaltolide®) is a benchmark molecule in fragrance chemistry and
pheromone mimicry, 16-Hydroxyhexadecan-2-one represents the "open-chain" structural
class often encountered as metabolic intermediates or synthetic precursors.[1][2] This
comparison highlights the Macrocyclic Effect—how ring closure fundamentally alters olfactory
perception, bioavailability, and chemical stability compared to linear analogs of similar
molecular weight.[2]

Key Differentiators at a Glance

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14234066#bc-rfq
https://www.benchchem.com/product/b14234066/docs?utm_src=pdf-body#comparative-guide-16-hydroxyhexadecan-2-one-vs-15-pentadecanolide-1-2
https://foodb.ca/compounds/FDB021204
https://en.wikipedia.org/wiki/Cyclopentadecanolide
https://www.benchchem.com/product/b14234066/docs?utm_src=pdf-body#comparative-guide-16-hydroxyhexadecan-2-one-vs-15-pentadecanolide-1-2
https://foodb.ca/compounds/FDB021204
https://en.wikipedia.org/wiki/Cyclopentadecanolide
https://en.wikipedia.org/wiki/Cyclopentadecanolide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14234066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Feature

15-Pentadecanolide
(Exaltolide)

16-Hydroxyhexadecan-2-
one

Structure

Macrocyclic Lactone (15-

membered ring)

Linear Keto-Alcohol (C16
Chain)

Olfactory Profile

Powerful Musk, Animalic,

Sweet, Powdery

Faint, Waxy, Fatty, Non-Musk

Physical State

Crystalline Solid (mp 37-38°C)

Waxy Solid (Predicted mp
>50°C)

Lipophilicity (LogP)

~5.4 (High Bioaccumulation

Potential)

~3.5-4.0 (Moderate,
Amphiphilic)

Primary Application

Fine Fragrance, Fixative,

Pheromone Mimic

Synthetic Intermediate, Lipid
Probe

Stability

Susceptible to Hydrolysis
(Ester bond)

Stable (Ketone), Oxidizable
(Alcohol)

Chemical Identity & Structural Logic[1][2][3][4][5]

To understand the performance gap, one must analyze the structural topology.[2] The "Musk"
odor is strictly confined to macrocycles (14—-19 carbons) or specific nitro/polycyclic motifs.[2][3]
Linear analogs, despite having similar functional groups, lack the conformational rigidity
required to trigger human musk receptors (OR5AN1).[2]

15-Pentadecanolide (The Macrocycle)[1][2]

¢ I[UPAC Name: Oxacyclohexadecan-2-one[1][2]
o CAS: 106-02-5[1][2][4][5]

o Mechanism: The 15-membered ring forces the ester group into a specific conformation that
mimics natural deer musk (Muscone).[2] It is hydrophobic, allowing it to linger on skin
(fixative effect).[2]

16-Hydroxyhexadecan-2-one (The Linear Analog)[1][2]
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o I[UPAC Name: 16-Hydroxyhexadecan-2-one[1][2]
o CAS: 421576-50-3[1][2][6]

o Mechanism: A linear C16 chain with a terminal hydroxyl and a C2 ketone.[2] Unlike the
lactone, this molecule has free rotation along the alkyl chain.[2] The polar "head" (ketone)
and "tail" (alcohol) make it behave more like a surfactant or a membrane lipid than a volatile

fragrance.[2]

Performance Analysis: The "Ring vs. Chain"

Divergence
Olfactory Performance (The Musk Rule)

The most critical distinction is the Structure-Odor Relationship (SOR).[2]

¢ 15-Pentadecanolide: Exhibits a low odor threshold (0.3-1.0 ng/L in air).[1][2] It binds to the
orthosteric site of the musk receptor.[2] The ring structure restricts entropy, presenting the
hydrophobic domain and the polar ester group in the precise geometry needed for receptor
activation.[2]

» 16-Hydroxyhexadecan-2-one: Effectively odorless or faintly fatty/waxy.[1][2] The linear
chain possesses high conformational entropy (too many "degrees of freedom").[2] It cannot
lock into the musk receptor's hydrophobic pocket.[2]

Insight: This validates the "Prelog Rule" for macrocycles—odor value peaks at ring sizes 15—16.

Opening the ring (linearization) destroys the musk character instantly.[2]

Pharmacokinetics & Bioavailability

For drug delivery or pheromone applications, lipophilicity drives performance.[2]
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 Membrane Permeability: 15-Pentadecanolide is highly lipophilic (LogP ~5.4), allowing it to
cross the blood-brain barrier or skin barrier easily.[1][2] This property is exploited in
transdermal delivery systems where lactones act as penetration enhancers.[2]

o Solubility: 16-Hydroxyhexadecan-2-one, with two polar handles (OH and C=0) separated
by a long chain, acts as a bolamphiphile.[1][2] It is less soluble in pure lipids than the lactone
but may disrupt lipid bilayers more effectively by spanning the membrane.[2]

Experimental Protocols
Protocol A: Comparative Hydrolytic Stability Assay

Objective: Determine the shelf-life stability of the macrocyclic ester vs. the linear ketone under
physiological conditions.

Reagents:

e Phosphate Buffered Saline (PBS), pH 7.4[2]
o Acetonitrile (HPLC grade)[2]

¢ Internal Standard: Dodecanophenone[1][2]
Workflow:

o Preparation: Dissolve 10 mM of 15-Pentadecanolide and 16-Hydroxyhexadecan-2-one
separately in Acetonitrile.

e Incubation: Dilute 1:10 into PBS (pH 7.4) at 37°C.[2]
o Sampling: Aliquot 100 pL at T=0, 24h, 48h, and 72h.
¢ Analysis: Analyze via GC-MS (Splitless mode).

o Expectation: 15-Pentadecanolide will show slow degradation to 15-hydroxypentadecanoic
acid (ring-opening hydrolysis).[1][2]

o Expectation: 16-Hydroxyhexadecan-2-one will remain chemically intact (ketones and
primary alcohols are stable to mild hydrolysis).[1][2]
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Protocol B: Synthesis Pathway Visualization

The following diagram illustrates the relationship between linear precursors and macrocyclic
products, highlighting the "Entropy Barrier" that makes 15-Pentadecanolide synthesis
challenging compared to the linear ketone.
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Caption: Synthesis logic showing the high-energy barrier to form the macrocycle (Exaltolide)
versus the stability of linear analogs.

Technical Data Summary
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16-
15-
Property . Hydroxyhexadecan Relevance
Pentadecanolide
-2-one
) Similar size, distinct
Molecular Weight 240.38 g/mol 256.42 g/mol

topology.[1][2]

) Lactone is significantly
- , ~380°C (Predicted, _
Boiling Point 137°C (2 mmHg) more volatile

760 mmHg) (Fragrance).[1][2]

Explains the lack of
< 0.0001 mmHg ] ]
Vapor Pressure 0.002 mmHg (25°C) odor in the linear

(25°C) ketone.[1]

) o Lactone mimics
] Hydrolysis -> 15-OH Omega-oxidation ->
Metabolic Fate ) o ) ) ) natural fat
Acid -> Beta-oxidation  Dicarboxylic Acid ]
metabolism.[1][2]

Conclusion & Recommendation

For Fragrance & Pheromone Research: 15-Pentadecanolide is the superior candidate.[1][2] Its
macrocyclic structure provides the requisite volatility and receptor binding affinity (musk note)
that the linear analog completely lacks.[2] It acts as an excellent fixative and has a proven
safety profile.[2]

For Metabolic & Lipid Research: 16-Hydroxyhexadecan-2-one serves as a valuable negative
control or metabolic probe.[1][2] Because it possesses similar functional groups (carbonyl,
hydroxyl) and chain length but lacks the ring structure, it allows researchers to isolate the
specific biological effects of macrocyclization (e.g., testing if a biological response is due to the
chemical group or the ring shape).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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